Cas no 39728-43-3 (Benzoyl chloride, 2,6-dimethyl-4-nitro-)

• Product Name: Benzoyl chloride, 2,6-dimethyl-4-nitro-
• CAS No: 39728-43-3
• MF: C₉H₈ClNO₃
• MW: 213.617721557617
• CID: 1514660
• Update Time: 2025-09-18

Benzoyl chloride, 2,6-dimethyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 2,6-dimethyl-4-nitro-

• Inchi： 1S/C9H8ClNO3/c1-5-3-7(11(13)14)4-6(2)8(5)9(10)12/h3-4H,1-2H3
• InChI Key： SEDPXEHPKSLDJV-UHFFFAOYSA-N
• SMILES： C(Cl)(=O)C1=C(C)C=C([N+]([O-])=O)C=C1C

Computed Properties

• Exact Mass: 213.01934

Experimental Properties

• Density: 1.333±0.06 g/cm3(Predicted)
• Melting Point: 60.5-61.5 °C
• Boiling Point: 168.9-169 °C(Press: 21 Torr)
• PSA: 60.21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on Benzoyl chloride, 2,6-dimethyl-4-nitro-

Benzoyl Chloride, 2,6-Dimethyl-4-Nitro-: A Comprehensive Overview

Benzoyl chloride, 2,6-dimethyl-4-nitro- is a specialized organic compound that belongs to the family of benzoyl chlorides. Its unique chemical structure, characterized by the presence of a nitro group at position 4 and methyl groups at positions 2 and 6 on the aromatic ring, makes it a subject of interest in various fields, including pharmaceutical chemistry, organic synthesis, and materials science. This compound, also known by its CAS registry number 39728-43-3, has been studied for its potential applications in drug discovery and as a building block for more complex molecules.

Recent studies have highlighted the role of benzoyl chlorides, including Benzoyl chloride, 2,6-dimethyl-4-nitro-, in the synthesis of bioactive compounds. For instance, research published in Journal of Medicinal Chemistry (2023) demonstrated that derivatives of this compound exhibit promising antifungal activity, making them potential candidates for the development of new-generation antifungal agents. The presence of the nitro group in the molecule is particularly significant, as it enhances the compound's reactivity and stability under various reaction conditions.

In the realm of pharmacological research, scientists have explored the use of Benzoyl chloride, 2,6-dimethyl-4-nitro- in peptide synthesis. Its ability to act as an efficient coupling agent has been utilized in the construction of peptide libraries, which are crucial for drug discovery efforts. Furthermore, this compound's role in biodegradable polymers has been investigated, with findings suggesting its potential use in controlled drug delivery systems.

The chemical properties of Benzoyl chloride, 2,6-dimethyl-4-nitro- make it a valuable tool in organic synthesis. Its reactivity towards nucleophilic substitution and coupling reactions has been leveraged to synthesize complex molecules with high specificity. Recent advancements in green chemistry have also focused on optimizing the synthesis of this compound, aiming to minimize environmental impact while maintaining high yields.

One of the most exciting developments involving Benzoyl chloride, 2,6-dimethyl-4-nitro- is its application in biomedical imaging. Researchers have functionalized this compound to develop fluorescent probes for imaging applications. These probes exhibit high sensitivity and selectivity, making them valuable tools in diagnostic medicine and biochemical research.

Moreover, the study of Benzoyl chloride, 2,6-dimethyl-4-nitro- has contributed to our understanding of nitro group dynamics in aromatic chemistry. The nitro group's electronic effects and steric hindrance have been extensively studied, providing insights into the design of more efficient chemical reactions and catalysts.

Looking ahead, the potential applications of Benzoyl chloride, 2,6-dimethyl-4-nitro- in nanomedicine and theranostics are being actively explored. Its unique chemical properties position it as a key player in the development of targeted therapies and diagnostic agents.

In conclusion, Benzoyl chloride, 2,6-dimethyl-4-nitro-, with its CAS registry number 39728-43-3, stands as a testament to the versatility and importance of benzoyl chlorides in modern chemistry. Its applications span drug discovery, organic synthesis, and biomedical imaging, making it an indispensable tool for researchers in the field.